callysponginol sulfonic acid A
Overview
Description
Callysponginol sulfonic acid A is a carboxyalkyl sulfate that is tetracos-17-en-3-ynoic acid substituted by a sulfooxy group at position 2 (the 2R,17Z stereoisomer). It is a conjugate acid of a callysponginol sulfate A(1-).
Scientific Research Applications
Inhibition of Membrane Type 1 Matrix Metalloproteinase
Callysponginol sulfonic acid A has been identified as an inhibitor of membrane type 1 matrix metalloproteinase (MT1-MMP). This was discovered through research conducted on the marine sponge Callyspongia truncata, where callysponginol sulfate A was isolated and shown to inhibit MT1-MMP with an IC50 of 15.0 microg/mL. This finding suggests potential applications in areas related to the regulation of MMPs, which are involved in various physiological processes and diseases (Fujita et al., 2003).
Interaction with Amino Acids and Proteins
Research into the noncovalent complexes formed between basic sites of peptides/proteins and sulfonates, including those similar in structure to callysponginol sulfonic acid A, has been conducted. This study explored how reactive sulfonate dyes bind to protonated amino groups on protein exteriors, offering insights into potential biochemical and analytical applications involving protein structure and interactions (Friess & Zenobi, 2001).
Applications in Polymer Science
Sulfonic acid-based compounds, akin to callysponginol sulfonic acid A, have been used in the development of water-soluble polypyrroles. These compounds were synthesized using functional dopants and modified to include sulfonic acid groups, showing potential in areas like conductive polymers and materials science (Jang, Lee, & Moon, 2004).
Environmental Applications
Studies on sulfonated compounds, related to callysponginol sulfonic acid A, have revealed their potential in environmental applications. For instance, the use of sulfonate-grafted porous polymer networks has been researched for selective CO2 adsorption at low pressure, indicating possibilities in environmental remediation and greenhouse gas reduction (Lu et al., 2011).
properties
Product Name |
callysponginol sulfonic acid A |
|---|---|
Molecular Formula |
C24H42O6S |
Molecular Weight |
458.7 g/mol |
IUPAC Name |
(Z,2R)-2-sulfooxytetracos-17-en-3-ynoic acid |
InChI |
InChI=1S/C24H42O6S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24(25)26)30-31(27,28)29/h7-8,23H,2-6,9-20H2,1H3,(H,25,26)(H,27,28,29)/b8-7-/t23-/m1/s1 |
InChI Key |
YDLFOQAKBQDMDP-XBKFQHLESA-N |
Isomeric SMILES |
CCCCCC/C=C\CCCCCCCCCCCCC#C[C@H](C(=O)O)OS(=O)(=O)O |
Canonical SMILES |
CCCCCCC=CCCCCCCCCCCCCC#CC(C(=O)O)OS(=O)(=O)O |
Origin of Product |
United States |
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